4-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)-1-(m-tolyl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(3-methylphenyl)-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine
• InChI: InChI=1S/C15H12N6OS/c1-9-4-2-5-10(8-9)21-13(16)12(18-20-21)15-17-14(19-22-15)11-6-3-7-23-11/h2-8H,16H2,1H3
• InChI Key: KTCZKQZOQFMWIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=CS4)N
• Molecular Formula: C15H12N6OS
• Molecular Weight: 324.4 g/mol

Description

4-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)-1-(m-tolyl)-1H-1,2,3-triazol-5-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the oxadiazole family and has been synthesized using various methods.

Scientific Research Applications

Organic Electronics and Semiconductors

This compound has garnered interest in the field of organic electronics due to its unique molecular structure. Researchers have explored its use as a building block for polymeric semiconductors. For instance, the work by Wei et al. . By incorporating strong electron-withdrawing cyano groups, they achieved low energy levels of the highest occupied molecular orbital (HOMO), effectively blocking hole injection. These polymers exhibited unipolar electron-transporting behavior, with promising electron mobility values.